Cas no 485828-88-4 (2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile)

• Product Name: 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile
• CAS No: 485828-88-4
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 2648684
• PubChem ID: 22406728
• Update Time: 2025-05-24

2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile
• SCHEMBL8747325
• 485828-88-4
• ONTHGZCBSRNOMX-UHFFFAOYSA-N
• 2,3-dihydrobenzo[b]furan-7-ylacetonitrile
• EN300-1866201
• DTXSID001290785
• 2-(2,3-Dihydrobenzofuran-7-yl)acetonitrile
• 2,3-Dihydro-7-benzofuranacetonitrile
• 7-Benzofuranacetonitrile, 2,3-dihydro-

• Inchi： 1S/C10H9NO/c11-6-4-8-2-1-3-9-5-7-12-10(8)9/h1-3H,4-5,7H2
• InChI Key： ONTHGZCBSRNOMX-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(CC#N)C1=2

Computed Properties

• Exact Mass: 159.068413911Da
• Monoisotopic Mass: 159.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile

Introduction to 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile (CAS No. 485828-88-4)

2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 485828-88-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, a heterocyclic aromatic structure that is widely recognized for its biological activity and potential therapeutic applications. The presence of an acetonitrile group at the 2-position of the benzofuran core enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The benzofuran scaffold is a key structural motif in numerous pharmacologically active agents, including those targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The specific substitution pattern in 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile positions it as a promising building block for further derivatization, enabling the development of novel compounds with tailored biological properties. Recent advancements in drug discovery have highlighted the importance of such intermediates in accelerating the design and synthesis of next-generation therapeutics.

In the context of modern medicinal chemistry, 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile has been explored for its potential role in modulating various biological pathways. The benzofuran moiety is known to interact with biological targets such as enzymes and receptors, often leading to inhibitory or agonistic effects. The acetonitrile group further contributes to the compound's versatility, allowing for diverse functionalization strategies that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

Recent studies have demonstrated the utility of 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile as a precursor in the synthesis of molecules with anti-inflammatory and antioxidant properties. These compounds have shown promise in preclinical models, suggesting their potential as candidates for further clinical development. The ability to modify the benzofuran core while retaining the acetonitrile functionality provides chemists with a flexible platform for generating structurally diverse libraries of compounds.

The synthesis of 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile typically involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps often include cyclization reactions to form the benzofuran ring system followed by nucleophilic substitution or condensation reactions to introduce the acetonitrile moiety. Advances in catalytic methods have further improved the efficiency and scalability of these synthetic routes, making it feasible to produce larger quantities of this intermediate for research purposes.

From a computational chemistry perspective, 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. Such information is crucial for optimizing lead compounds during drug development pipelines. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The pharmaceutical industry continues to leverage natural product-inspired scaffolds like benzofurans to discover new therapeutic agents. 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile exemplifies how modifications of known bioactive molecules can yield novel compounds with enhanced efficacy and reduced side effects. Its role as an intermediate underscores the interconnectedness of synthetic organic chemistry and medicinal chemistry in advancing therapeutic innovation.

Future research directions may explore derivatives of 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile that exhibit improved solubility or metabolic stability. Additionally, exploring its potential in combination therapies could open up new avenues for treating complex diseases. As our understanding of biological pathways continues to evolve, compounds like this will remain at the forefront of drug discovery efforts.

In summary, 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile (CAS No. 485828-88-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its synthesis, biological activity, and future prospects underscore its importance as a key intermediate in developing novel therapeutics for various diseases.